Cas no 163047-21-0 (Anemarrhenasaponin I)

• Product Name: Anemarrhenasaponin I
• CAS No: 163047-21-0
• MF: C₃₉H₆₆O₁₄
• MW: 758.9330
• CID: 141370
• Update Time: 2024-11-01

Anemarrhenasaponin I Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, (3b,5b,15a)-15,22-dihydroxyfurostan-3-yl 2-O-b-D-glucopyranosyl-
• Anemarrhenasaponin I
• Anemarrhenasaponin1
• (3beta,5beta,15alpha)-15,22-Dihydroxyfurostan-3-yl 2-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
• 22-Hydroxy-5beta-furostan-3beta,15alpha-diol 3-O-beta-D-glucopyranosyl-(1→2)-beta-D-galactopyranoside
• Anemarrhenasaponin-I
• Anemarrhenasaponin 1

• Inchi： 1S/C39H66O14/c1-17(2)8-13-39(48)18(3)25-33(53-39)29(44)26-21-7-6-19-14-20(9-11-37(19,4)22(21)10-12-38(25,26)5)49-36-34(31(46)28(43)24(16-41)51-36)52-35-32(47)30(45)27(42)23(15-40)50-35/h17-36,40-48H,6-16H2,1-5H3/t18-,19+,20-,21+,22-,23+,24+,25-,26+,27+,28-,29+,30-,31-,32+,33+,34+,35-,36+,37-,38+,39?/m0/s1
• InChI Key： ZNTKLBZCLHHWHW-WPUQNTDPSA-N
• SMILES： O1C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])([C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])[C@@]([H])([C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 758.44525677 g/mol
• Monoisotopic Mass: 758.44525677 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 9
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228
• Molecular Weight: 758.9
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-4 g/L) (25 ºC),

Anemarrhenasaponin I Security Information

• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins